N-(2-benzoyl-4-bromophenyl)benzenesulfonamide

• IUPAC Name: N-(2-benzoyl-4-bromophenyl)benzenesulfonamide
• InChI: InChI=1S/C19H14BrNO3S/c20-15-11-12-18(21-25(23,24)16-9-5-2-6-10-16)17(13-15)19(22)14-7-3-1-4-8-14/h1-13,21H
• InChI Key: GMYQTVPHSNYMFM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=C(C=CC(=C2)Br)NS(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C19H14BrNO3S
• Molecular Weight: 416.3 g/mol

Description

N-(2-benzoyl-4-bromophenyl)benzenesulfonamide, commonly known as BBPS, is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the family of sulfonamides and is known for its potential applications in various fields, including medicine, chemistry, and biology.

Mechanism of Action

The mechanism of action of BBPS is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body, leading to the suppression of various cellular processes. This, in turn, leads to the desired therapeutic effects of BBPS.
Biochemical and Physiological Effects:
BBPS has been found to have significant biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins, leading to the suppression of inflammation, cancer cell growth, and bacterial growth. BBPS has also been found to have antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

BBPS has several advantages for lab experiments, including its high yield and cost-effectiveness. It is also relatively easy to synthesize, making it a popular choice for researchers. However, BBPS has certain limitations, including its limited solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for BBPS research. One potential direction is the development of new drugs based on BBPS, which could be used to treat a range of diseases. Another direction is the exploration of BBPS's potential applications in the field of materials science, where it could be used to develop new materials with unique properties. Additionally, further research is needed to fully understand the mechanism of action of BBPS and its potential applications in various fields of scientific research.
Conclusion:
In conclusion, BBPS is a chemical compound that has gained significant attention in the field of scientific research. It has shown promising results in the field of medicinal chemistry, where it has been found to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. BBPS has several advantages for lab experiments, including its high yield and cost-effectiveness, but also has certain limitations. There are several future directions for BBPS research, including the development of new drugs and the exploration of its potential applications in materials science.

Scientific Research Applications

BBPS has been extensively studied for its potential applications in various fields of scientific research. It has shown promising results in the field of medicinal chemistry, where it has been found to possess anti-inflammatory, anti-cancer, and anti-bacterial properties. BBPS has also been studied for its potential use in the development of new drugs for the treatment of various diseases.